Cas no 79236-96-7 (Methyl 4-(hydroxymethyl)-3-methoxybenzoate)

Methyl 4-(hydroxymethyl)-3-methoxybenzoate is a versatile benzoate ester derivative characterized by the presence of both hydroxymethyl and methoxy functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional reactivity, enabling further derivatization at either the hydroxyl or ester moiety. The methoxy group enhances electron density, influencing reactivity in electrophilic substitution reactions, while the hydroxymethyl group provides a handle for functional group interconversion. Its stable crystalline form and well-defined purity make it suitable for applications in fine chemical synthesis, intermediates for active pharmaceutical ingredients (APIs), and material science research. The compound’s structural features contribute to its utility in designing complex molecular architectures.

Methyl 4-(hydroxymethyl)-3-methoxybenzoate structure

79236-96-7 structure

Product Name:Methyl 4-(hydroxymethyl)-3-methoxybenzoate

CAS No:79236-96-7

MF:C₁₀H₁₂O₄

MW:196.199883460999

MDL:MFCD15202212

CID:2093550

PubChem ID:10584034

Update Time:2025-10-13

Methyl 4-(hydroxymethyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(hydroxymethyl)-3-methoxybenzoate
- Benzoic acid, 4-(hydroxyMethyl)-3-Methoxy-, Methyl ester
- DQEZWNXDNYVFND-UHFFFAOYSA-N
- AK151375
- Methyl 4-(hydroxymethyl)-3-(methyloxy)benzoate
- Methyl 4-(hydroxymethyl)-3-methoxybenzoate (ACI)
- DA-32552
- Z1618141881
- SY322391
- EN300-7391474
- 79236-96-7
- A1-12284
- Methyl4-(hydroxymethyl)-3-methoxybenzoate
- AS-34251
- CS-0049906
- AKOS024258683
- SCHEMBL2252810
- MFCD15202212
- MDL： MFCD15202212
- Inchi： 1S/C10H12O4/c1-13-9-5-7(10(12)14-2)3-4-8(9)6-11/h3-5,11H,6H2,1-2H3
- InChI Key： DQEZWNXDNYVFND-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(OC)C(CO)=CC=1)OC

Computed Properties

Exact Mass: 196.07355886g/mol
Monoisotopic Mass: 196.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8
XLogP3: 0.9

Methyl 4-(hydroxymethyl)-3-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108633-500mg	benzoic acid, 4-(hydroxymethyl)-3-methoxy-, methyl ester	79236-96-7	95+%	500mg	$275	2021-06-17
Chemenu	CM108633-1g	benzoic acid, 4-(hydroxymethyl)-3-methoxy-, methyl ester	79236-96-7	95+%	1g	$418	2021-06-17
Chemenu	CM108633-5g	benzoic acid, 4-(hydroxymethyl)-3-methoxy-, methyl ester	79236-96-7	95+%	5g	$1265	2021-06-17
Alichem	A019097836-250mg	Methyl 4-(hydroxymethyl)-3-methoxybenzoate	79236-96-7	95%	250mg	$556.50	2023-09-01
Alichem	A019097836-1g	Methyl 4-(hydroxymethyl)-3-methoxybenzoate	79236-96-7	95%	1g	$1337.24	2023-09-01
Alichem	A019097836-5g	Methyl 4-(hydroxymethyl)-3-methoxybenzoate	79236-96-7	95%	5g	$1560.45	2023-09-01
TRC	M224085-10mg	Methyl 4-(Hydroxymethyl)-3-methoxybenzoate	79236-96-7		10mg	$ 50.00	2022-06-04
TRC	M224085-50mg	Methyl 4-(Hydroxymethyl)-3-methoxybenzoate	79236-96-7		50mg	$ 115.00	2022-06-04
TRC	M224085-100mg	Methyl 4-(Hydroxymethyl)-3-methoxybenzoate	79236-96-7		100mg	$ 185.00	2022-06-04
abcr	AB478950-250 mg	Methyl 4-(hydroxymethyl)-3-methoxybenzoate; .	79236-96-7		250mg	€209.60	2023-04-20